Cas no 1000018-31-4 (3-[2-Chloro-4-(methylsulphonyl)phenoxy]benzoic acid)

• Product Name: 3-[2-Chloro-4-(methylsulphonyl)phenoxy]benzoic acid
• CAS No: 1000018-31-4
• MF: C₁₄H₁₁ClO₅S
• MW: 326.752142190933
• MDL: MFCD09264551
• CID: 4675407
• Update Time: 2025-05-22

3-[2-Chloro-4-(methylsulphonyl)phenoxy]benzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-[(2-Chloro-4-methylsulfonyl)phenoxy]benzoic acid
• 3-[2-chloro-4-(methylsulphonyl)phenoxy]benzoic acid
• 3-(2-Chloro-4-(methylsulfonyl)phenoxy)benzoic acid
• BB 0260721
• 3-(2-chloro-4-methanesulfonylphenoxy)benzoic acid
• 3-[2-Chloro-4-(methylsulphonyl)phenoxy]benzoic acid

• MDL： MFCD09264551
• Inchi： 1S/C14H11ClO5S/c1-21(18,19)11-5-6-13(12(15)8-11)20-10-4-2-3-9(7-10)14(16)17/h2-8H,1H3,(H,16,17)
• InChI Key： VDUWIGAMOUAEQF-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)S(C)(=O)=O)OC1C=CC=C(C(=O)O)C=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 472
• Topological Polar Surface Area: 89

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylethers

Additional information on 3-[2-Chloro-4-(methylsulphonyl)phenoxy]benzoic acid

Comprehensive Overview of 3-[2-Chloro-4-(methylsulphonyl)phenoxy]benzoic acid (CAS No. 1000018-31-4)

3-[2-Chloro-4-(methylsulphonyl)phenoxy]benzoic acid (CAS No. 1000018-31-4) is a specialized organic compound that has garnered significant attention in the fields of agrochemicals and pharmaceutical intermediates. This compound, characterized by its unique phenoxybenzoic acid backbone, is widely studied for its potential applications in crop protection and herbicide formulations. Researchers and industry professionals are increasingly interested in its molecular structure and bioactivity, making it a subject of ongoing scientific exploration.

The chemical synthesis of 3-[2-Chloro-4-(methylsulphonyl)phenoxy]benzoic acid involves a series of organic reactions, including etherification and sulfonylation, which are critical for achieving high purity and yield. Its CAS No. 1000018-31-4 serves as a unique identifier in global chemical databases, facilitating precise tracking and regulatory compliance. The compound's solubility in organic solvents and its thermal stability are key factors in its formulation and application.

In recent years, the demand for sustainable agrochemicals has surged, driven by global concerns over food security and environmental impact. 3-[2-Chloro-4-(methylsulphonyl)phenoxy]benzoic acid is often discussed in the context of green chemistry and reduced ecological footprint, as researchers explore its potential to replace older, less efficient compounds. This aligns with the growing trend of precision agriculture, where targeted herbicidal activity minimizes collateral damage to non-target species.

The pharmaceutical industry also shows interest in CAS No. 1000018-31-4 due to its potential as a building block for drug discovery. Its structural versatility allows for modifications that could lead to novel therapeutic agents, particularly in the realm of anti-inflammatory and metabolic disorder treatments. This dual applicability in agrochemicals and pharmaceuticals underscores its versatility and value.

From a regulatory perspective, 3-[2-Chloro-4-(methylsulphonyl)phenoxy]benzoic acid is subject to stringent safety assessments and environmental impact studies. Regulatory bodies such as the EPA and EFSA evaluate its toxicity profile and degradation pathways to ensure safe usage. These evaluations are critical for its approval in various markets, reflecting the compound's compliance with global standards.

In conclusion, 3-[2-Chloro-4-(methylsulphonyl)phenoxy]benzoic acid (CAS No. 1000018-31-4) represents a compelling example of modern chemical innovation. Its applications in agrochemicals and pharmaceuticals, combined with its alignment with sustainability goals, make it a compound of enduring relevance. As research continues to uncover new possibilities, its role in addressing global challenges is likely to expand, solidifying its place in the scientific and industrial landscape.